Cas no 883523-55-5 ([2-(cyclobutylmethoxy)ethyl](methyl)amine)

• Product Name: [2-(cyclobutylmethoxy)ethyl](methyl)amine
• CAS No: 883523-55-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4663768
• Update Time: 2025-05-19

[2-(cyclobutylmethoxy)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-Cyclobutylmethoxy-ethyl)-methyl-amine
• Ethanamine, 2-(cyclobutylmethoxy)-N-methyl-
• [2-(cyclobutylmethoxy)ethyl](methyl)amine

• Inchi： 1S/C8H17NO/c1-9-5-6-10-7-8-3-2-4-8/h8-9H,2-7H2,1H3
• InChI Key： NSTBOMGFBSUGPS-UHFFFAOYSA-N
• SMILES： C(NC)COCC1CCC1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 184.3±13.0 °C at 760 mmHg
• Flash Point: 69.8±9.3 °C
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

[2-(cyclobutylmethoxy)ethyl](methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [2-(cyclobutylmethoxy)ethyl](methyl)amine

Compound [2-(cyclobutylmethoxy)ethyl](methyl)amine (CAS No. 883523-55-5)

The compound [2-(cyclobutylmethoxy)ethyl](methyl)amine, identified by the CAS registry number 883523-55-5, is a versatile organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary amines, characterized by its amine functional group and the presence of a cyclobutylmethoxy substituent. The molecule's structure consists of a cyclobutane ring attached to a methoxy group, which is further connected to an ethyl chain terminating in a methylamine group. This combination of functional groups imparts distinctive chemical properties, making it suitable for a wide range of uses.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [2-(cyclobutylmethoxy)ethyl](methyl)amine through various methodologies. One notable approach involves the nucleophilic substitution reaction, where the cyclobutylmethoxy group is introduced via an appropriate alkylating agent. Another method employs the use of catalytic cross-coupling reactions, which have become increasingly popular due to their high selectivity and ability to form complex structures with minimal byproducts. These synthetic strategies not only enhance the scalability of production but also contribute to the compound's accessibility for both research and commercial purposes.

The physical properties of [2-(cyclobutylmethoxy)ethyl](methyl)amine are influenced by its molecular structure. The compound exhibits moderate solubility in polar solvents such as water and ethanol, while being relatively insoluble in non-polar solvents like hexane and dichloromethane. Its boiling point is significantly higher than that of simpler amines due to the presence of hydrogen bonding interactions between the amine and methoxy groups. Additionally, the cyclobutane ring introduces steric hindrance, which can influence the compound's reactivity in various chemical transformations.

In terms of applications, [2-(cyclobutylmethoxy)ethyl](methyl)amine has found utility in several fields. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. Its ability to act as a chelating agent makes it particularly useful in metalloenzyme inhibition studies and metal complex formation. Furthermore, this compound has been explored as a ligand in organometallic catalysis, where its unique electronic properties facilitate catalytic cycles in processes such as olefin polymerization and hydrogenation.

Recent studies have highlighted the potential of [2-(cyclobutylmethoxy)ethyl](methyl)amine in materials science. Researchers have investigated its role as a precursor for polymeric materials with tailored properties, such as improved thermal stability and mechanical strength. By incorporating this compound into polymer networks, scientists aim to develop advanced materials for applications ranging from electronics to biomedical devices.

The environmental impact of [2-(cyclobutylmethoxy)ethyl](methyl)amine has also been a topic of interest. Studies on its biodegradation pathways reveal that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the amine and methoxy groups. This understanding is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, [2-(cyclobutylmethoxy)ethyl](methyl)amine (CAS No. 883523-55-5) stands out as a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research and industry.